Cas no 2171767-19-2 (10-cyclopropyl-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-cyclopropyl-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171767-19-2
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6354957
• PubChem ID: 165840668
• Update Time: 2025-10-18

10-cyclopropyl-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-cyclopropyl-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane
• EN300-1643449
• 2171767-19-2
• 10-cyclopropyl-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro[4.5]decane

• Inchi： 1S/C14H25NO2/c1-12(2)9-14(13(3,4)17-12)11(10-5-6-10)15-7-8-16-14/h10-11,15H,5-9H2,1-4H3
• InChI Key： ZXIQKBJLPXCJQG-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC2(C1(C)C)C(C1CC1)NCCO2

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-cyclopropyl-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro4.5decane

Compound CAS No. 2171767-19-2: 10-Cyclopropyl-1,1,3,3-Tetramethyl-2,6-Dioxa-9-Azaspiro[4.5]Decane

The compound with CAS number 2171767-19-2, known as 10-cyclopropyl-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro[4.5]decane, is a highly specialized organic molecule with unique structural features and potential applications in various fields. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is further modified by the presence of oxygen atoms in the form of ether linkages (dioxa) and a nitrogen atom (aza), making it a complex yet intriguing molecule for both academic and industrial research.

The spiro[4.5]decane framework is the core of this compound, with the cyclopropane ring attached at position 10. The molecule also features four methyl groups at positions 1 and 3, which contribute to its steric bulk and potentially influence its reactivity and solubility properties. The presence of oxygen atoms at positions 2 and 6 introduces ether functionalities, while the nitrogen atom at position 9 adds an amine group to the structure. These functional groups are critical in determining the chemical behavior and potential applications of the compound.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their unique pharmacokinetic profiles and ability to modulate biological targets effectively. The cyclopropyl group in this molecule is particularly interesting as it has been shown to enhance drug-like properties such as bioavailability and receptor binding affinity. Additionally, the tetramethyl substituents may play a role in stabilizing the molecule's conformation or enhancing its lipophilicity, which is crucial for drug delivery systems.

From a synthetic perspective, the construction of such a complex molecule requires advanced organic chemistry techniques. The synthesis likely involves multi-step processes such as ring-forming reactions (e.g., Williamson ether synthesis for the dioxa components) and cyclopropanation methods for introducing the cyclopropyl group. Researchers have also explored catalytic methods to improve the efficiency and scalability of such syntheses, making this compound more accessible for large-scale applications.

In terms of applications, 10-cyclopropyl-1,1,3,3-tetramethyl-2,6-dioxa-9-azaspiro[4.5]decane has shown promise in medicinal chemistry as a potential lead compound for treating various diseases. Its nitrogen-containing spiro structure suggests potential interactions with biological systems through hydrogen bonding or π-interactions with target proteins. Recent computational studies have demonstrated that this compound could act as a modulator of G-protein coupled receptors (GPCRs), which are key targets for numerous therapeutic agents.

Moreover, the compound's unique structure makes it an attractive candidate for materials science applications. The combination of rigid spiro rings and flexible substituents could lead to novel materials with tailored mechanical or electronic properties. For instance, derivatives of this compound might be used in the development of advanced polymers or nanomaterials with specific functionalities.

Another area of interest is its role as an intermediate in organic synthesis. The presence of multiple functional groups allows for further derivatization to create libraries of related compounds for high-throughput screening in drug discovery programs. This versatility underscores its importance not only as a standalone molecule but also as a building block for more complex structures.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is essential for sustainable chemical practices. Recent research has focused on enzymatic degradation mechanisms involving cytochrome P450 enzymes or microbial pathways that can break down similar spiro compounds into less harmful byproducts.

In conclusion, CAS No. 2171767-19-2 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse applications. Its unique structural features make it a valuable subject for both fundamental research and applied development across multiple disciplines.